Cas no 1339072-71-7 (1-(5-Bromopyrimidin-2-yl)butan-2-amine)

• Product Name: 1-(5-Bromopyrimidin-2-yl)butan-2-amine
• CAS No: 1339072-71-7
• MF: C₈H₁₂BrN₃
• MW: 230.10498046875
• CID: 5706822
• PubChem ID: 63321047
• Update Time: 2025-10-31

1-(5-Bromopyrimidin-2-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• AKOS012625277
• 1-(5-bromopyrimidin-2-yl)butan-2-amine
• 1339072-71-7
• CS-0296154
• EN300-1461915
• 2-Pyrimidineethanamine, 5-bromo-α-ethyl-
• 1-(5-Bromopyrimidin-2-yl)butan-2-amine

• Inchi： 1S/C8H12BrN3/c1-2-7(10)3-8-11-4-6(9)5-12-8/h4-5,7H,2-3,10H2,1H3
• InChI Key： LEVSCSMPBWXYQB-UHFFFAOYSA-N
• SMILES： BrC1C=NC(CC(CC)N)=NC=1

Computed Properties

• Exact Mass: 229.02146g/mol
• Monoisotopic Mass: 229.02146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.420±0.06 g/cm3(Predicted)
• Boiling Point: 291.8±20.0 °C(Predicted)
• pka: 8.98±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 1-(5-Bromopyrimidin-2-yl)butan-2-amine

Recent Advances in the Study of 1-(5-Bromopyrimidin-2-yl)butan-2-amine (CAS: 1339072-71-7)

The compound 1-(5-Bromopyrimidin-2-yl)butan-2-amine (CAS: 1339072-71-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its bromopyrimidine core and butan-2-amine side chain, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and other small-molecule therapeutics. Recent studies have focused on its synthesis, structural modifications, and biological activities, shedding light on its mechanism of action and potential clinical applications.

One of the key areas of research involving 1-(5-Bromopyrimidin-2-yl)butan-2-amine is its role as a building block in the synthesis of more complex pharmacologically active compounds. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of selective kinase inhibitors, which are crucial for targeting specific signaling pathways in cancer and inflammatory diseases. The bromine atom at the 5-position of the pyrimidine ring allows for further functionalization through cross-coupling reactions, making it a versatile intermediate in drug discovery.

In addition to its synthetic applications, recent investigations have explored the biological activities of 1-(5-Bromopyrimidin-2-yl)butan-2-amine and its derivatives. A preclinical study highlighted its inhibitory effects on certain protein kinases involved in cell proliferation and survival. The compound exhibited moderate potency in vitro, with IC50 values in the low micromolar range, suggesting its potential as a lead compound for further optimization. Researchers have also investigated its pharmacokinetic properties, including solubility and metabolic stability, to assess its suitability for in vivo studies.

Another notable advancement is the use of computational modeling and structure-activity relationship (SAR) studies to elucidate the binding interactions of 1-(5-Bromopyrimidin-2-yl)butan-2-amine with its target proteins. Molecular docking simulations revealed key hydrogen bonding and hydrophobic interactions that contribute to its affinity and selectivity. These findings have guided the design of analogs with improved potency and reduced off-target effects, paving the way for the development of next-generation therapeutics.

Despite these promising developments, challenges remain in the clinical translation of 1-(5-Bromopyrimidin-2-yl)butan-2-amine-based compounds. Issues such as bioavailability, toxicity, and resistance mechanisms need to be addressed through further research. Ongoing studies are focusing on optimizing the chemical structure to enhance drug-like properties while maintaining therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the progress of this research.

In conclusion, 1-(5-Bromopyrimidin-2-yl)butan-2-amine (CAS: 1339072-71-7) represents a valuable scaffold in medicinal chemistry, with diverse applications in drug discovery and development. Recent studies have provided critical insights into its synthesis, biological activities, and mechanistic underpinnings, offering a solid foundation for future investigations. As research continues, this compound holds significant promise for the development of novel therapies targeting various diseases, particularly those involving dysregulated kinase signaling pathways.